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Compound of Interest

Compound Name:
Ethyl 3-hydroxyisoxazole-5-

carboxylate

Cat. No.: B079968 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of Ethyl 3-hydroxyisoxazole-5-carboxylate, a compound utilized in various

research and development applications.

It is crucial to note that a specific Safety Data Sheet (SDS) for Ethyl 3-hydroxyisoxazole-5-
carboxylate was not identified. The following procedures are based on information from SDSs

of structurally similar compounds, such as Ethyl 5-(hydroxymethyl)isoxazole-3-carboxylate and

Methyl 3-hydroxyisoxazole-5-carboxylate, and general principles of laboratory chemical

waste management.

Hazard Profile and Safety Precautions
Based on analogous compounds, Ethyl 3-hydroxyisoxazole-5-carboxylate is anticipated to

be harmful if swallowed, cause skin irritation, and may cause respiratory irritation.[1] Therefore,

strict adherence to safety protocols is paramount.

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.[1]
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Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat should be worn to protect from skin contact.

Respiratory Protection: If handling in a way that generates dust or aerosols, use a

NIOSH/MSHA approved respirator.

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Wash hands and any exposed skin thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[1]

Use only outdoors or in a well-ventilated area.[1][2]

Quantitative Hazard Data Summary
The following table summarizes the hazard classifications for similar compounds, which should

be considered as potential hazards for Ethyl 3-hydroxyisoxazole-5-carboxylate.

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin irritation Category 2 H315: Causes skin irritation[1]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[1]

Step-by-Step Disposal Protocol
The disposal of Ethyl 3-hydroxyisoxazole-5-carboxylate must be conducted in accordance

with local, state, and federal regulations. This protocol provides a general framework for its safe

disposal.

Waste Identification and Segregation:
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Treat all unused Ethyl 3-hydroxyisoxazole-5-carboxylate and any material

contaminated with it as hazardous waste.

Do not mix this waste with other waste streams unless compatibility is confirmed.

Containerization:

Use a dedicated, properly labeled, and leak-proof container for the waste. The original

container is often a suitable choice.

The container must be compatible with the chemical.

Ensure the container is kept tightly closed when not in use.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Ethyl 3-hydroxyisoxazole-5-carboxylate".

Include the date of waste accumulation.

Storage:

Store the waste container in a designated satellite accumulation area.

The storage area should be cool, dry, and well-ventilated.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2]

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup and disposal.

Provide them with the complete chemical name and any available hazard information.

Dispose of contents and container to an approved waste disposal plant.[1][2]
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Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Ethyl 3-hydroxyisoxazole-5-carboxylate.

Caption: Disposal Workflow for Ethyl 3-hydroxyisoxazole-5-carboxylate.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

environmentally responsible disposal of Ethyl 3-hydroxyisoxazole-5-carboxylate, thereby

fostering a culture of safety and compliance within their research endeavors. Always consult

your institution's specific waste management guidelines and the most current regulatory

standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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